3-(2,4-difluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(2,4-difluorophenyl)-1H-thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C12H6F2N2O2S/c13-6-1-2-9(7(14)5-6)16-11(17)10-8(3-4-19-10)15-12(16)18/h1-5H,(H,15,18)
• InChI Key: JRZULTYQKNXWIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)N2C(=O)C3=C(C=CS3)NC2=O
• Molecular Formula: C12H6F2N2O2S
• Molecular Weight: 280.25 g/mol
• CAS No.: 930982-69-7

Description

3-(2,4-difluorophenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C12H6F2N2O2S and its molecular weight is 280.25. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• The compound has been used in the synthesis of various thieno[3,2-d]pyrimidines. For instance, it has been used to synthesize 3-R-thieno[3,2-d]pyrimidine-2,4(1H,3H)-diones and their N- and S-alkyl derivatives, highlighting its versatility in organic synthesis (Shestakov et al., 2014).

Antibacterial Applications

• Substituted thieno[2,3-d]pyrimidines, derived from this compound, have been evaluated for their antibacterial properties, suggesting its potential in the development of new antibacterial agents (More et al., 2013).

Nucleoside Analogues

• The compound has been used in the synthesis of amino- and azido-dideoxy nucleosides, indicating its importance in the field of nucleoside analogue chemistry, which is crucial for antiviral and anticancer drug development (El‐Barbary et al., 1995).

Analgesic and Anti-inflammatory Activities

• This compound and its derivatives have been investigated for their analgesic and anti-inflammatory activities, with some showing superior effects to conventional drugs like mefenamic acid, demonstrating its potential in medicinal chemistry (Romeo et al., 1998).

Reproductive Health Applications

• Thieno[2,3-d]pyrimidine-2,4-dione derivatives have been studied as human GnRH receptor antagonists to treat reproductive diseases, emphasizing its potential in developing treatments for reproductive health issues (Guo et al., 2003).

Immunomodulatory Properties

• The compound's derivatives have been prepared and tested for immunostimulant activity, contributing to research in immunology and potential therapeutic applications (Gütschow et al., 1995).

Fluorescent Nucleoside Analogues

• It has been used in the design of fluorescent nucleoside analogues, highlighting its role in the development of tools for biological studies and potential applications in diagnostic imaging (Tor et al., 2007).

Herbicide Development

• Derivatives of this compound have been explored as protoporphyrinogen IX oxidase inhibitors in herbicide research, indicating its potential in agricultural applications (Wang et al., 2021).

Mechanism of Action

Target of Action

Similar compounds, such as condensed pyrimidines, are key structural fragments of antiviral agents . Therefore, it’s plausible that this compound may also target viral proteins or enzymes.

Mode of Action

The dimroth rearrangement, a common process in the synthesis of condensed pyrimidines, involves the relocation of heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure . This rearrangement can lead to the formation of new compounds with potential biological activity.

Biochemical Pathways

Similar compounds have been shown to exhibit antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities . These activities suggest that the compound may interact with a variety of biochemical pathways.

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can generally influence the action and stability of chemical compounds .